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For Researchers, Scientists, and Drug Development Professionals

Introduction
D-pantothenate, also known as vitamin B5, is a crucial precursor in the biosynthesis of

Coenzyme A (CoA), an essential cofactor in numerous metabolic pathways, including the

synthesis and oxidation of fatty acids and the citric acid cycle. The enzymes that metabolize D-
pantothenate are vital for cellular function and represent significant targets for drug discovery,

particularly in the development of novel antimicrobial agents. These application notes provide

detailed protocols and kinetic data for key enzymes that utilize D-pantothenate as a substrate,

primarily focusing on Pantothenate Synthetase and Pantothenate Kinase.

Key Enzymes Utilizing D-Pantothenate
Two of the most well-characterized enzymes that use D-pantothenate or its immediate

precursor as a substrate are:

Pantothenate Synthetase (PS), also known as pantoate-β-alanine ligase (EC 6.3.2.1): This

enzyme catalyzes the ATP-dependent condensation of D-pantoate and β-alanine to form D-
pantothenate.[1][2][3] This is the final step in the de novo synthesis of pantothenate in

bacteria, yeast, and plants.[1][2][4]

Pantothenate Kinase (PanK) (EC 2.7.1.33): This enzyme catalyzes the phosphorylation of D-
pantothenate to 4'-phosphopantothenate, which is the first and rate-limiting step in the
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biosynthesis of CoA.[4][5] PanK is a key regulatory point in the CoA pathway and is subject

to feedback inhibition by CoA and its thioesters.[5]

Data Presentation: Kinetic Parameters
The following tables summarize the kinetic constants for Pantothenate Synthetase and

Pantothenate Kinase from various organisms. These values are essential for designing and

interpreting enzyme kinetic assays.

Table 1: Kinetic Parameters for Pantothenate Synthetase

Organism Substrate Km (mM) kcat (s⁻¹) Reference(s)

Mycobacterium

tuberculosis
D-Pantoate 0.13 3.4 [1][2]

β-Alanine 0.8 3.4 [1][2]

ATP 2.6 3.4 [1][2]

Escherichia coli D-Pantoate Not specified Not specified [3]

β-Alanine Not specified Not specified [3]

ATP Not specified Not specified [3]

Table 2: Kinetic Parameters for Pantothenate Kinase
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Organism/Isoform Substrate Km (µM) Reference(s)

Escherichia coli D-Pantothenate 36 [4]

ATP 136 [4]

Staphylococcus

aureus
D-Pantothenate 23 [4]

ATP 34 [4]

Human PanK3 D-Pantothenate 14 ± 0.1 [6]

ATP 311 ± 53 [6]

Thermococcus

kodakaraensis

(Pantoate Kinase)

Pantoate 200 ± 20 [7]

Pantothenate 420 ± 40 [7]

ATP 290 ± 20 [7]

Signaling and Metabolic Pathways
The enzymatic reactions involving D-pantothenate are integral to the Coenzyme A (CoA)

biosynthesis pathway. Understanding this pathway is critical for contextualizing the role of

these enzymes.
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Pantothenate Synthesis

CoA Synthesis

alpha-Ketoisovalerate KetopantoatePanB

D-Pantoate

PanE

D-Pantothenate
PanC (PS)

4'-PhosphopantothenatePanK

beta-Alanine 4'-PhosphopantothenoylcysteinePPCS 4'-PhosphopantetheinePPCDC

L-Cysteine

Dephospho-CoAPPAT Coenzyme ADPCK
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Start

Prepare Reaction Mixture
(Buffer, Cofactors, Coupling Enzymes, NADH)

Add D-Pantoate and β-Alanine

Equilibrate at Assay Temperature

Initiate Reaction
(Add Pantothenate Synthetase)

Monitor Absorbance at 340 nm

Calculate Initial Velocity

End

 

Start

Prepare Reaction Mixture
(Buffer, ATP, PEP, NADH, Coupling Enzymes)

Add D-Pantothenate

Pre-incubate at 37°C

Initiate Reaction
(Add Pantothenate Kinase)

Monitor Absorbance at 340 nm

Calculate Reaction Rate

End
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Phone: (601) 213-4426
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